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Compound of Interest

Compound Name: IRE1a-IN-1

Cat. No.: B12366444

Get Quote

For Researchers, Scientists, and Drug Development
Professionals
This document provides a detailed protocol for an in vitro kinase assay to evaluate the

inhibitory activity of IRE1α-IN-1 against the Inositol-requiring enzyme 1 alpha (IRE1α).

Additionally, it includes a summary of the compound's activity and a diagram of the IRE1α

signaling pathway.

Introduction
Inositol-requiring enzyme 1α (IRE1α) is a key transducer of the Unfolded Protein Response

(UPR), a cellular stress response to the accumulation of unfolded or misfolded proteins in the

endoplasmic reticulum (ER). IRE1α is a bifunctional enzyme with both a serine/threonine

kinase domain and an endoribonuclease (RNase) domain.[1] Upon ER stress, IRE1α dimerizes

and autophosphorylates, leading to the activation of its RNase domain.[2][3] The activated

RNase initiates the unconventional splicing of X-box binding protein 1 (XBP1) mRNA,

producing a potent transcription factor (XBP1s) that upregulates genes involved in protein

folding and quality control.[1][2] IRE1α-IN-1 is a selective inhibitor of IRE1α, targeting its kinase

activity.[4]
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Data Presentation
The inhibitory activities of IRE1α-IN-1 are summarized in the table below, with data compiled

from various assays.

Assay Type Parameter Value Notes

Biochemical Assays

IRE1α Kinase

Inhibition
IC50 77 nM

Highly selective for

IRE1α over IRE1β.[4]

IRE1α RNase

Inhibition
IC50 80 nM [4]

Recombinant G547

IRE1α KEN domain

autophosphorylation

IC50 160 nM

Inhibition of pS274

autophosphorylation.

[4]

ATP-site

LanthaScreen tracer

binding

IC50 0.27 µM

Recombinant

dephosphorylated

G547 IRE1α KEN

domain.[4]

Cell-Based Assays

Tunicamycin-induced

GFP-IRE1α foci in

HEK293 cells

IC50 0.74 µM [4]

Tunicamycin- and

thapsigargin-induced

XBP1 luciferase

fusion mRNA splicing

in HEK293 cells

IC50 0.68-1.63 µM [4]

Signaling Pathway
The diagram below illustrates the activation of the IRE1α signaling pathway upon ER stress.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.medchemexpress.com/ire1%CE%B1-kinase-in-1.html
https://www.medchemexpress.com/ire1%CE%B1-kinase-in-1.html
https://www.medchemexpress.com/ire1%CE%B1-kinase-in-1.html
https://www.medchemexpress.com/ire1%CE%B1-kinase-in-1.html
https://www.medchemexpress.com/ire1%CE%B1-kinase-in-1.html
https://www.medchemexpress.com/ire1%CE%B1-kinase-in-1.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12366444?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cytosol

Unfolded Proteins

BiP

binds

IRE1α (monomer)

dissociates from

IRE1α (dimer)
Autophosphorylation

Dimerization XBP1u mRNA
splices

XBP1s mRNA XBP1s Protein
(Transcription Factor)

Translation
Nucleus UPR Target Genes

Upregulates

Click to download full resolution via product page

Caption: IRE1α signaling pathway activation under ER stress.

Experimental Protocols
In Vitro Kinase Assay for IRE1α-IN-1 using ADP-Glo™
This protocol is adapted from the general ADP-Glo™ Kinase Assay protocol for the specific

assessment of IRE1α-IN-1's inhibitory effect on IRE1α autophosphorylation.[5][6][7]

Objective: To determine the IC50 value of IRE1α-IN-1 by measuring the inhibition of

recombinant human IRE1α autophosphorylation.

Materials:

Recombinant human IRE1α (cytoplasmic domain)

IRE1α-IN-1

ADP-Glo™ Kinase Assay Kit (Promega)

Kinase Buffer (e.g., 70 mM Tris pH 7.6, 75 mM NaCl, 10 mM MgCl2, 5 mM DTT, 1 mM ATP)

DMSO

384-well white plates
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Multichannel pipettes

Plate reader with luminescence detection capabilities

Procedure:

Compound Preparation:

Prepare a stock solution of IRE1α-IN-1 in DMSO.

Create a serial dilution of IRE1α-IN-1 in kinase buffer to achieve a range of final assay

concentrations. Also, prepare a vehicle control with the same percentage of DMSO.

Kinase Reaction:

Add 5 µL of the diluted IRE1α-IN-1 or vehicle control to the wells of a 384-well plate.

Add 5 µL of recombinant IRE1α enzyme solution (e.g., 125 nM final concentration) to each

well.

Initiate the kinase reaction by adding 5 µL of ATP solution to each well.

Incubate the plate at room temperature for 60 minutes.

ADP Detection (First Step):

After the kinase reaction, add 5 µL of ADP-Glo™ Reagent to each well. This will terminate

the kinase reaction and deplete the remaining ATP.[7][8]

Incubate at room temperature for 40 minutes.[8]

ATP Generation and Luminescence (Second Step):

Add 10 µL of Kinase Detection Reagent to each well. This reagent will convert the ADP

generated during the kinase reaction into ATP and provide the necessary components for

the luciferase reaction.[7][8]

Incubate at room temperature for 30-60 minutes.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.promega.com/-/media/files/resources/protocols/technical-manuals/0/adp-glo-kinase-assay-protocol.pdf?rev=a72ee40524444ed78a51e48d41a0a3fb
https://www.promega.com/-/media/files/resources/protcards/adp-glo-kinase-assay-quick-protocol.pdf?rev=19aef4612b064d43b0e7d604dcf164bd
https://www.promega.com/-/media/files/resources/protcards/adp-glo-kinase-assay-quick-protocol.pdf?rev=19aef4612b064d43b0e7d604dcf164bd
https://www.promega.com/-/media/files/resources/protocols/technical-manuals/0/adp-glo-kinase-assay-protocol.pdf?rev=a72ee40524444ed78a51e48d41a0a3fb
https://www.promega.com/-/media/files/resources/protcards/adp-glo-kinase-assay-quick-protocol.pdf?rev=19aef4612b064d43b0e7d604dcf164bd
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12366444?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Measure the luminescence using a plate reader. The luminescent signal is directly

proportional to the amount of ADP produced and thus correlates with kinase activity.

Data Analysis:

Subtract the background luminescence (no enzyme control) from all readings.

Normalize the data by setting the vehicle control (no inhibitor) as 100% activity and a

control with no enzyme as 0% activity.

Plot the normalized activity against the logarithm of the inhibitor concentration.

Determine the IC50 value by fitting the data to a four-parameter logistic dose-response

curve.

Experimental Workflow
The following diagram outlines the workflow for the IRE1α in vitro kinase assay.
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Caption: Workflow for the IRE1α in vitro kinase assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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